2,4-Dimethylbenzyl isocyanate
Overview
Description
Synthesis Analysis
Isocyanates are prepared in good to excellent yields by treatment of alcohols, thiols, and trimethylsilyl ethers with triphenylphosphine/2,3-dichloro-5,6-dicyanobenzoquinone/Bu4NOCN in acetonitrile . This method is highly selective for conversion of primary alcohols to alkyl isocyanates in the presence of secondary and tertiary alcohols, thiols, and trimethysilyl ethers .Chemical Reactions Analysis
Isocyanates, including 2,4-Dimethylbenzyl isocyanate, react with a variety of small molecules such as water, alcohols, and amines, which are of significant industrial importance, particularly for the development of novel polyurethanes and other useful polymers . Hydrolysis can occur across both the N-C and C-O bonds of isocyanates via concerted mechanisms to form carbamate or imidic acid .Scientific Research Applications
Polymerization and Copolymerization
2,4-Dimethylbenzyl isocyanate has been explored in various polymerization processes. It has shown potential in the cationic homopolymerization and copolymerization with styrenes, offering a pathway to synthesize novel polymers with unique properties. The study by Trejo-O'Reilly, Cavaillé, and Gandini (1997) explored copolymerizations with styrene, showcasing its potential in creating highly reactive copolymers suitable for coupling with cellulosic fibers (Trejo-O'Reilly et al., 1997).
Chemical Modification and Catalysis
The role of this compound in chemical modification and catalysis has been investigated. Komarova et al. (1996) studied the cyclotrimerization of isocyanates catalyzed by tertiary amine-α-oxide-protondonor systems, indicating the utility of this compound in creating complex catalytic systems (Komarova et al., 1996).
Synthesis of Monomers and Polymers
The synthesis of new monomers and polymers using this compound has been a topic of interest. Pan et al. (1995) synthesized new monomers containing UV-absorber functions by reacting this compound with other compounds, demonstrating its utility in producing materials with specific functionalities (Pan et al., 1995).
Application in Nanocomposites
Gopalan Nair et al. (2003) explored the use of this compound in the chemical modification of chitin whiskers for the development of natural rubber nanocomposites. This study highlights its potential in enhancing the properties of nanocomposites and exploring new material combinations (Nair et al., 2003).
Kinetics and Thermal Analysis
Wu, Chuang, and Hwang (1999) conducted a kinetic and thermal analysis of the copolymerization of this compound with styrene. This research provides insights into the reactivity and thermal behavior of isocyanate-based polymers, which is crucial for their practical applications in various industries (Wu et al., 1999).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-(isocyanatomethyl)-2,4-dimethylbenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-8-3-4-10(6-11-7-12)9(2)5-8/h3-5H,6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATLVTMVEYQOHCH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CN=C=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001261261 | |
Record name | Benzene, 1-(isocyanatomethyl)-2,4-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001261261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
56651-59-3 | |
Record name | Benzene, 1-(isocyanatomethyl)-2,4-dimethyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56651-59-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzene, 1-(isocyanatomethyl)-2,4-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001261261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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